Cas no 57796-13-1 (Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate)

• Product Name: Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate
• CAS No: 57796-13-1
• MF: C₇H₆Cl₂N₂O₃
• MW: 237.04013967514
• CID: 2109516
• Update Time: 2023-08-04

Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate
• Methyl 5,6-dichloro-3-methoxypyrazine-2-carboxylate

• Inchi： 1S/C7H6Cl2N2O3/c1-13-6-3(7(12)14-2)10-4(8)5(9)11-6/h1-2H3
• InChI Key： NEKPXDIPQCARFO-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(C(=O)OC)=N1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 61.3